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Compound of Interest

Compound Name: 5-Methoxy-2-nitro-N-propylaniline
CAS No.: 1437794-73-4
Cat. No.: B2477771

Get Quote

. J

Molecular Weight & Physiochemical Profile[1][2][3][4]

Compound Identity

IUPAC Name:N-Propyl-5-methoxy-2-nitroaniline

CAS Registry Number: 1437794-73-4[1][2][3]

Molecular Formula:

[4]

SMILES:CCCNC1=CC(OC)=CC=C1=0][5]

Part 1: Molecular Weight & Stoichiometry

The precise molecular weight is the foundational metric for all stoichiometric calculations in
synthesis and quantitative analysis (QNMR, HPLC).

Quantitative Breakdown
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Standard Mass
Element Symbol Count . . o
Atomic Weight Contribution
Carbon C 10 12.011 120.11 Da
Hydrogen H 14 1.008 14.11 Da
Nitrogen N 2 14.007 28.01 Da
Oxygen O 3 15.999 48.00 Da
Total Average
210.23 g/mol
Mass
Monoisotopic
210.1004 Da

Mass

Expert Insight: In high-resolution mass spectrometry (HRMS), look for the

peak at 211.1077 m/z. The presence of a strong M+1 peak is expected due to the carbon count
(10 carbons

11% probability of
).
Part 2: Synthetic Pathways & Reaction Mechanics

For researchers synthesizing this compound, the choice of pathway dictates impurity profiles.
Two primary routes exist: Nucleophilic Aromatic Substitution (

) (Recommended) and Direct Alkylation.

Recommended Route: Displacement

This protocol is preferred for its regioselectivity and avoidance of poly-alkylation byproducts
common in direct amine alkylation.

Mechanism: The reaction utilizes 2-Fluoro-4-methoxynitrobenzene as the electrophile. The
nitro group at the ortho position activates the fluorine for displacement by propylamine.

Step-by-Step Protocol:
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» Reagents: 2-Fluoro-4-methoxynitrobenzene (1.0 eq), Propylamine (1.2 eq), Triethylamine
(1.5 eq).

e Solvent: Ethanol (EtOH) or Acetonitrile (MeCN). Note: Protic solvents like EtOH can
accelerate

via hydrogen bonding to the leaving group fluorine.

o Condition: Reflux for 4—6 hours. Monitor via TLC (Mobile Phase: 30% EtOAc/Hexane).

o Workup: Concentrate in vacuo. Redissolve in EtOAc, wash with 1M HCI (to remove excess
amine), then brine. Dry over

 Purification: Recrystallization from EtOH/Water yields bright orange/red needles.

Visualization of Synthetic Logic

The following diagram illustrates the retrosynthetic logic and the electronic activation required
for the

route.
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Figure 1: Retrosynthetic pathway utilizing the activating nature of the ortho-nitro group for clean
substitution.
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Part 3: Analytical Characterization (Self-Validating
System)

To ensure scientific integrity, the synthesized compound must pass a "Self-Validating" analytical
workflow.

1H NMR Validation (Predicted in )

The structure contains distinct chemical environments that allow for rapid verification.

Chemical Shift
Proton ( o ] Diagnostic
. Multiplicity Integration
Environment Note
)
Deshielded by
Aromatic H-3 8.10 ppm Doublet (d) 1H ortho-Nitro
group.
Shielded by
Aromatic H-6 6.20 ppm Doublet (d) 1H ortho-Amino
group.
) Doublet of Coupling with H-
Aromatic H-4 6.35 ppm 1H
Doublets 3 and H-6.
Exchangeable;
NH-Propyl 8.00 ppm Broad Singlet 1H broadens with
concentration.
Methoxy ( ] Characteristic
3.85 ppm Singlet (s) 3H )
) methoxy region.
Propyl ( 3.20 1.70 Classic propy!
20(a). 1. Multiplets 2H, 2H, 3H _ propy
) (m), 1.00 (1) chain pattern.

Quality Control Logic
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e The "Nitro Shift" Check: If the doublet at ~8.10 ppm is missing, the nitro group may have
been reduced or the ring substitution is incorrect.

e The "Propyl" Check: Integration of the triplet at ~1.00 ppm must be exactly 3:1 relative to the
aromatic H-3. Any deviation suggests incomplete alkylation or solvent contamination.
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Figure 2: Analytical decision matrix for validating 5-Methoxy-2-nitro-N-propylaniline purity.

Part 4: Applications & Safety
Research Applications

e Dye Chemistry: This compound acts as a chromophore. The "Push-Pull" electronic system
(Electron Donating Amine/Methoxy vs. Electron Withdrawing Nitro) creates a strong dipole,
resulting in vivid yellow/orange coloration. It is a potential intermediate for HC Yellow or
Disperse class dyes.

» Solvatochromic Probes: Due to the internal charge transfer (ICT), the absorption maximum (
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) of this molecule will shift significantly depending on solvent polarity, making it useful for
probing micro-environments in polymer matrices.

Handling & Safety Profile

e GHS Classification: Warning.[5]

e Hazard Statements: H302 (Harmful if swallowed), H317 (May cause an allergic skin
reaction).

o Storage: Store in dark, cool (
), and dry conditions. Nitroanilines are light-sensitive and can darken upon oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1.1825288-95-6|N1-(2-(Dimethylamino)ethyl)-5-methoxy-N1-methyl-2-nitrobenzene-1,4-
diamine|BLD Pharm [bldpharm.com]

e 2.13556-31-5|N1-(4-Methoxy-2-nitrophenyl)ethane-1,2-diamine|BLD Pharm [bldpharm.com]
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o 3. 5442-46-6|4-Methoxy-2-nitro-N-phenylaniline|BLD Pharm [bldpharm.com]

o 4. CAS:1437794-73-4, 5-Methoxy-2-nitro-N-propylaniline-££15&#4 [bidepharm.com]

e 5. 5-Methoxy-2-nitroaniline 97 16133-49-6 [sigmaaldrich.com]

o 6. 2215-44-3|N-Benzyl-4-methoxy-2-nitroaniline|BLD Pharm [bldpharm.com]

e 7. 2-Methoxy-5-nitroaniline | C7TH8N203 | CID 7447 - PubChem [pubchem.ncbi.nim.nih.gov]
o 8. 2-Methoxy-5-nitroaniline | 99-59-2 | Benchchem [benchchem.com]

e To cite this document: BenchChem. [Technical Dossier: 5-Methoxy-2-nitro-N-propylaniline].
BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b2477771/docs#technical-dossier-5-methoxy-2-nitro-
n-propylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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